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Compound of Interest

Compound Name: Nickel-61

Cat. No.: B084663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stable isotope Nickel-61 (⁶¹Ni),

detailing its natural abundance, precise isotopic mass, the experimental protocols for their

determination, and its significant applications in research and medicine.

Quantitative Data Summary
The isotopic properties of Nickel-61 are well-characterized, making it a valuable tool in various

scientific disciplines. The following table summarizes the key quantitative data for Nickel-61.

Property Value Unit

Natural Abundance 1.1399 atom %

Isotopic Mass 60.9310579 Da

Nuclear Spin (I) 3/2 -

Magnetic Moment (μ/μN) -0.75002 μN
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The precise and accurate determination of the natural abundance and isotopic mass of Nickel-
61 is primarily achieved through mass spectrometry techniques. Thermal Ionization Mass

Spectrometry (TIMS) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are the

principal methods employed for these measurements.

Methodology: Thermal Ionization Mass Spectrometry
(TIMS)
TIMS is a highly sensitive and accurate technique for determining isotope ratios. The general

protocol involves the following steps:

Sample Preparation: A high-purity nickel sample is dissolved, and the nickel is chemically

separated and purified to eliminate isobaric interferences. For calibration, samples of known

isotopic composition are prepared by mixing isotopically enriched nickel isotopes.

Ionization: The purified nickel sample is deposited onto a metal filament (e.g., rhenium). The

filament is heated in the mass spectrometer's ion source, causing the nickel atoms to ionize.

Mass Analysis: The generated ions are accelerated into a magnetic field, which separates

them based on their mass-to-charge ratio.

Detection: The separated ion beams are collected by detectors (e.g., Faraday cups), and the

resulting electrical signals are measured to determine the abundance of each isotope.

Data Analysis: The measured isotope ratios are corrected for mass fractionation effects

using calibration standards to yield absolute isotopic abundances and the precise isotopic

mass.

Experimental Workflow: Isotope Analysis by Mass
Spectrometry
The logical flow for determining isotopic abundance and mass via mass spectrometry is

illustrated below.
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A generalized workflow for the determination of isotopic abundance and mass using mass
spectrometry.

Applications in Research and Drug Development
The unique nuclear properties of Nickel-61 make it a valuable tool in several advanced

research areas.

Production of Copper-61 for Positron Emission
Tomography (PET)
A significant application of enriched Nickel-61 is in the production of the radioisotope Copper-

61 (⁶¹Cu).[1][2] ⁶¹Cu is a positron-emitting radionuclide used in PET imaging, a non-invasive

diagnostic imaging technique.[1][2] The production is typically achieved through the

⁶¹Ni(p,n)⁶¹Cu nuclear reaction, where a target enriched in Nickel-61 is bombarded with protons

in a cyclotron.[1][2] ⁶¹Cu-labeled radiopharmaceuticals are being investigated for tumor and

hypoxia imaging.[1][3]

Signaling Pathway for ⁶¹Cu Production
The nuclear reaction and subsequent separation process to obtain ⁶¹Cu for medical use can be

visualized as a logical pathway.
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The pathway from an enriched Nickel-61 target to its application in PET imaging via Copper-
61.

Mössbauer Spectroscopy
Nickel-61 is one of the isotopes that can be used in Mössbauer spectroscopy, a technique that

probes the local environment of atomic nuclei.[4][5] ⁶¹Ni Mössbauer spectroscopy provides

valuable information on the chemical, magnetic, and structural properties of nickel-containing

materials.[4][5][6] This is particularly relevant in materials science for studying alloys and in
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chemistry for characterizing the electronic structure of nickel complexes.[4][5][6] The technique

has been used to investigate the structure of atomically dispersed NiNx sites in catalysts.[6]

Tracer Studies in Biological Systems
As a stable isotope, Nickel-61 can be used as a tracer in biological and environmental studies

without the concerns associated with radioactivity.[7][8] For instance, it can be used in the

noninvasive measurement of human consumption and absorption of nickel.[7][8] By enriching

biological samples or ecosystems with ⁶¹Ni, researchers can track the uptake, distribution, and

metabolism of nickel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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